Cas no 133593-74-5 (1-Methoxy-5,7-bis[(propan-2-yl)oxy]naphthalene-2-carboxylic acid)

• Product Name: 1-Methoxy-5,7-bis[(propan-2-yl)oxy]naphthalene-2-carboxylic acid
• CAS No: 133593-74-5
• MF: C₁₈H₂₂O₅
• MW: 318.364285945892
• CID: 2770803
• PubChem ID: 14886066
• Update Time: 2025-04-21

1-Methoxy-5,7-bis[(propan-2-yl)oxy]naphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID60565004
• 1-Methoxy-5,7-bis[(propan-2-yl)oxy]naphthalene-2-carboxylic acid
• 133593-74-5

• Inchi： 1S/C18H22O5/c1-10(2)22-12-8-15-13(16(9-12)23-11(3)4)6-7-14(18(19)20)17(15)21-5/h6-11H,1-5H3,(H,19,20)
• InChI Key： NJTXBOLKWHHYHW-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=C(C=C2C(=C(C(=O)O)C=CC2=1)OC)OC(C)C

Computed Properties

• Exact Mass: 318.14672380Da
• Monoisotopic Mass: 318.14672380Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 65Ų